N~6~-[2-(2-furyl)-2-(2-thienylsulfonyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiophen-2-ylsulfonylethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C18H17NO7S3/c20-28(21,18-4-2-10-27-18)17(15-3-1-7-24-15)12-19-29(22,23)13-5-6-14-16(11-13)26-9-8-25-14/h1-7,10-11,17,19H,8-9,12H2
• InChI Key: MCNFRGSIONSGGL-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)S(=O)(=O)NCC(C3=CC=CO3)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C18H17NO7S3
• Molecular Weight: 455.5 g/mol
• CAS No.: 877817-13-5

Description

N~6~-[2-(2-furyl)-2-(2-thienylsulfonyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is a useful research compound. Its molecular formula is C18H17NO7S3 and its molecular weight is 455.51. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Capacity and Reaction Pathways

N6-[2-(2-furyl)-2-(2-thienylsulfonyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, as a sulfonamide derivative, can be related to research on antioxidant capacity due to the sulfonamide's reactive potential. The ABTS/PP decolorization assay of antioxidant capacity elucidates reaction pathways of antioxidants, highlighting the formation of coupling adducts with ABTS•+ by certain antioxidants. This insight is critical for understanding the specific reactions and potential antioxidant capabilities of sulfonamide derivatives, including the studied compound, in various biological contexts (Ilyasov et al., 2020).

Sulfonamide Inhibitors in Medicinal Chemistry

Sulfonamide compounds, including the specific sulfonamide structure of interest, are significant in the development of various inhibitors with therapeutic applications. The review on sulfonamide inhibitors from 2013 to the present outlines their application in treating bacterial infections, their use in HIV protease inhibitors, anticancer agents, and Alzheimer's disease drugs. This breadth of application underscores the versatility and medicinal significance of sulfonamide structures in drug development (Gulcin & Taslimi, 2018).

Environmental Impact and Human Health

Investigations into the environmental presence of sulfonamides, including compounds like N6-[2-(2-furyl)-2-(2-thienylsulfonyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, highlight their persistence and potential impacts on microbial populations. These impacts could extend to human health, emphasizing the need for careful management and disposal of such compounds to mitigate risks (Baran et al., 2011).

Analytical Methods for Sulfonamides

The development and refinement of analytical methods for detecting sulfonamides in various matrices are crucial for environmental monitoring and ensuring the safety of pharmaceutical products. Capillary electrophoresis has emerged as a valuable technique for the analysis of sulfonamide compounds, offering sensitivity and specificity for detecting these substances in complex samples (Hoff & Kist, 2009).